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Compound of Interest

Compound Name: 3-Hydroxyvalproic acid

Cat. No.: B022006 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the handling and disposal of 3-Hydroxyvalproic acid, a

metabolite of valproic acid.[1] Adherence to these procedural steps is critical for minimizing risk

and ensuring a safe laboratory environment.

Hazard Identification and Classification
3-Hydroxyvalproic acid is classified as a hazardous substance with the following primary

concerns[2]:

Acute Toxicity: Harmful if swallowed (Oral, Category 4).[2]

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[2]

Eye Damage/Irritation: Causes serious eye irritation (Category 2A).[2]

Respiratory Irritation: May cause respiratory irritation (Specific Target Organ Toxicity - single

exposure, Category 3).[2]

It is crucial to note that the toxicological properties of this compound have not been thoroughly

investigated, warranting a cautious approach.[2]
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The following personal protective equipment is mandatory when handling 3-Hydroxyvalproic
acid to mitigate exposure risks.

PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves are

recommended.[3]

To prevent skin

contact and irritation.

[2]

Eye and Face

Protection

Safety glasses with

side shields or

goggles

Must meet ANSI

Z.87.1 standards.[4]

To protect against

splashes and eye

irritation.[2]

Face shield

To be worn over

safety

glasses/goggles.

For full facial

protection against

splashes.[3]

Skin and Body

Protection
Laboratory coat

Long-sleeved and

properly fitted.

To protect skin and

clothing from

contamination.[4]

Respiratory Protection
NIOSH-approved

respirator

Required if dust or

aerosols are

generated.[2]

To prevent inhalation

and respiratory tract

irritation.[2]

Handling and Storage Protocols
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Facilities must be equipped with an eyewash station and a safety shower.[2]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and

understand the Safety Data Sheet (SDS).

Dispensing: Avoid creating dust or aerosols.[6] Use non-sparking tools.
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During Use: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in the

handling area.

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2] Remove and properly store or dispose of contaminated clothing.[2]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5][7]

Store away from incompatible materials such as oxidizing agents.[7]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Wash the skin with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a POISON CENTER or

doctor/physician if you feel unwell.[2]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.
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Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with inert material (e.g., dry sand or earth).[5]

Collect: Carefully collect the absorbed material into a suitable, labeled chemical waste

container.[6]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

Dispose of 3-Hydroxyvalproic acid and its containers in accordance with all applicable

local, state, and federal regulations.[2]

Do not dispose of down the drain or in regular trash.[8]

Waste containers must be clearly labeled as "HAZARDOUS WASTE" and include the

chemical name.[9]

Arrange for disposal by a licensed hazardous waste management company.[8]
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Hydroxyvalproic Acid
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Caption: Workflow for the safe handling and disposal of 3-Hydroxyvalproic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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